Cas no 2172156-22-6 (tert-butyl 3-(hydroxymethyl)-3-(3-hydroxyoxetan-3-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(hydroxymethyl)-3-(3-hydroxyoxetan-3-yl)azetidine-1-carboxylate
• CAS No: 2172156-22-6
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 6512609
• PubChem ID: 165587230
• Update Time: 2025-06-11

tert-butyl 3-(hydroxymethyl)-3-(3-hydroxyoxetan-3-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(hydroxymethyl)-3-(3-hydroxyoxetan-3-yl)azetidine-1-carboxylate
• 2172156-22-6
• EN300-1641854

• Inchi： 1S/C12H21NO5/c1-10(2,3)18-9(15)13-4-11(5-13,6-14)12(16)7-17-8-12/h14,16H,4-8H2,1-3H3
• InChI Key： RVVXAADYJJPWNH-UHFFFAOYSA-N
• SMILES： O1CC(C1)(C1(CO)CN(C(=O)OC(C)(C)C)C1)O

Computed Properties

• Exact Mass: 259.14197277g/mol
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 79.2Ų

Additional information on tert-butyl 3-(hydroxymethyl)-3-(3-hydroxyoxetan-3-yl)azetidine-1-carboxylate

tert-butyl 3-(hydroxymethyl)-3-(3-hydroxyoxetan-3-yl)azetidine-1-carboxylate (CAS No. 2172156-22-6): A Comprehensive Overview

tert-butyl 3-(hydroxymethyl)-3-(3-hydroxyoxetan-3-yl)azetidine-1-carboxylate (CAS No. 2172156-22-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of tert-butyl 3-(hydroxymethyl)-3-(3-hydroxyoxetan-3-yl)azetidine-1-carboxylate is composed of an azetidine ring with a tert-butyl protecting group on the carboxylic acid moiety. The presence of hydroxymethyl and hydroxyoxetane functionalities imparts unique properties to the molecule, making it a valuable intermediate in the synthesis of more complex compounds. The tert-butyl group provides stability and protection during synthetic transformations, while the hydroxymethyl and hydroxyoxetane groups offer multiple points for functionalization and modification.

The synthesis of tert-butyl 3-(hydroxymethyl)-3-(3-hydroxyoxetan-3-yl)azetidine-1-carboxylate has been extensively studied in recent years. One common approach involves the coupling of an azetidine derivative with a hydroxyoxetane precursor, followed by protection with a tert-butyl group. This method typically employs mild reaction conditions to ensure high yields and minimal side reactions. Another approach involves the ring-opening polymerization of cyclic ethers to form the oxetane ring, followed by subsequent functionalization to introduce the azetidine moiety.

In terms of biological activities, tert-butyl 3-(hydroxymethyl)-3-(3-hydroxyoxetan-3-yl)azetidine-1-carboxylate has shown promising results in various assays. Recent studies have demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. Specifically, this compound has been found to exhibit selective binding to certain GPCRs, suggesting its utility in the development of drugs for conditions such as cardiovascular diseases and neurological disorders.

Beyond its direct biological activities, tert-butyl 3-(hydroxymethyl)-3-(3-hydroxyoxetan-3-yl)azetidine-1-carboxylate serves as a valuable building block in the synthesis of more complex molecules. Its versatile functional groups allow for a wide range of chemical transformations, making it an attractive intermediate for medicinal chemists. For example, the hydroxymethyl group can be readily converted into various functional groups through oxidation or substitution reactions, while the hydroxyoxetane group can be used to introduce additional complexity through ring-opening reactions.

The use of tert-butyl 3-(hydroxymethyl)-3-(3-hydroxyoxetan-3-yl)azetidine-1-carboxylate in drug discovery has been further supported by recent advancements in computational chemistry and high-throughput screening techniques. These tools have enabled researchers to rapidly identify and optimize lead compounds with improved pharmacological properties. For instance, virtual screening methods have been employed to predict the binding affinity of this compound to specific protein targets, guiding the design of more potent and selective derivatives.

In conclusion, tert-butyl 3-(hydroxymethyl)-3-(3-hydroxyoxetan-3-yl)azetidine-1-carboxylate (CAS No. 2172156-22-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile functional groups make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to explore its biological activities and synthetic applications, paving the way for future innovations in drug discovery.